(3Z)-3-(1,1-Dioxo-2-phenyl-1,4,2-dithiazolidin-3-ylidene)-1,1-diphenylthiourea
(3Z)-3-(1,1-Dioxo-2-phenyl-1,4,2-dithiazolidin-3-ylidene)-1,1-diphenylthiourea
TYT-1 is the most potent WNV NS3 inhibitor to date.
Brand Name:
Vulcanchem
CAS No.:
64803-10-7
VCID:
VC0546129
InChI:
InChI=1S/C21H17N3O2S3/c25-29(26)16-28-21(24(29)19-14-8-3-9-15-19)22-20(27)23(17-10-4-1-5-11-17)18-12-6-2-7-13-18/h1-15H,16H2/b22-21-
SMILES:
C1SC(=NC(=S)N(C2=CC=CC=C2)C3=CC=CC=C3)N(S1(=O)=O)C4=CC=CC=C4
Molecular Formula:
C21H17N3O2S3
Molecular Weight:
439.6 g/mol
(3Z)-3-(1,1-Dioxo-2-phenyl-1,4,2-dithiazolidin-3-ylidene)-1,1-diphenylthiourea
CAS No.: 64803-10-7
Inhibitors
VCID: VC0546129
Molecular Formula: C21H17N3O2S3
Molecular Weight: 439.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 64803-10-7 |
|---|---|
| Product Name | (3Z)-3-(1,1-Dioxo-2-phenyl-1,4,2-dithiazolidin-3-ylidene)-1,1-diphenylthiourea |
| Molecular Formula | C21H17N3O2S3 |
| Molecular Weight | 439.6 g/mol |
| IUPAC Name | (3Z)-3-(1,1-dioxo-2-phenyl-1,4,2-dithiazolidin-3-ylidene)-1,1-diphenylthiourea |
| Standard InChI | InChI=1S/C21H17N3O2S3/c25-29(26)16-28-21(24(29)19-14-8-3-9-15-19)22-20(27)23(17-10-4-1-5-11-17)18-12-6-2-7-13-18/h1-15H,16H2/b22-21- |
| Standard InChIKey | WHFLLSDSNHZKAX-DQRAZIAOSA-N |
| Isomeric SMILES | C1S/C(=N\C(=S)N(C2=CC=CC=C2)C3=CC=CC=C3)/N(S1(=O)=O)C4=CC=CC=C4 |
| SMILES | C1SC(=NC(=S)N(C2=CC=CC=C2)C3=CC=CC=C3)N(S1(=O)=O)C4=CC=CC=C4 |
| Canonical SMILES | C1SC(=NC(=S)N(C2=CC=CC=C2)C3=CC=CC=C3)N(S1(=O)=O)C4=CC=CC=C4 |
| Appearance | Solid powder |
| Description | TYT-1 is the most potent WNV NS3 inhibitor to date. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | TYT-1; TYT 1; TYT1; NSC-298213; NSC 298213; NSC298213; |
| Reference | 1: Zhao Y, Quick M, Shi L, Mehler EL, Weinstein H, Javitch JA. Substrate-dependent proton antiport in neurotransmitter:sodium symporters. Nat Chem Biol. 2010 Feb;6(2):109-16. doi: 10.1038/nchembio.284. Epub 2009 Dec 27. PubMed PMID: 20081826; PubMed Central PMCID: PMC2808765. 2: Zomot E, Bendahan A, Quick M, Zhao Y, Javitch JA, Kanner BI. Mechanism of chloride interaction with neurotransmitter:sodium symporters. Nature. 2007 Oct 11;449(7163):726-30. Epub 2007 Aug 19. PubMed PMID: 17704762. 3: Quick M, Yano H, Goldberg NR, Duan L, Beuming T, Shi L, Weinstein H, Javitch JA. State-dependent conformations of the translocation pathway in the tyrosine transporter Tyt1, a novel neurotransmitter:sodium symporter from Fusobacterium nucleatum. J Biol Chem. 2006 Sep 8;281(36):26444-54. Epub 2006 Jun 23. PubMed PMID: 16798738. 4: Maslov DL, Lokhov PG, Abakumova OY, Tsvetkova TA, Prozorovskiy VN. New peptidomimetics of insulin. J Biochem Mol Biol Biophys. 2002 Aug;6(4):261-5. PubMed PMID: 12186742. |
| PubChem Compound | 9555338 |
| Last Modified | Nov 11 2021 |
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